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Compound of Interest

Compound Name: 1-Dodecene-1,2-13C2

Cat. No.: B176414

Technical Support Center: 1-Dodecene-1,2-13C2

This technical support guide provides detailed information on the proper storage and handling
of 1-Dodecene-1,2-13C2 for researchers, scientists, and drug development professionals.
While this document focuses on the isotopically labeled compound, the general storage and
handling procedures are based on the well-documented properties of its unlabeled counterpart,
1-Dodecene. The isotopic labeling with 3C is not expected to significantly alter the chemical's
macroscopic physical or chemical properties.

Frequently Asked Questions (FAQs)

Q1: What is the proper way to store 1-Dodecene-1,2-13C2?

Al: 1-Dodecene-1,2-13C2 should be stored in a tightly closed container in a cool, dry, and
well-ventilated area.[1][2] It is crucial to store it away from heat, sparks, open flames, and other
sources of ignition.[1][2][3] The storage area should be segregated from incompatible materials
such as strong oxidizing agents, halogens, and inorganic acids.[1][4]

Q2: What are the key hazards associated with 1-Dodecene-1,2-13C27?

A2: 1-Dodecene-1,2-13C2 is a combustible liquid.[1][4] It may be fatal if swallowed and enters
the airways.[2][4] It can cause skin and eye irritation.[1][4] Repeated exposure may cause skin
dryness or cracking.[2] It is also very toxic to aquatic life with long-lasting effects.[2][4]
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Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: When handling 1-Dodecene-1,2-13C2, it is essential to wear appropriate personal
protective equipment. This includes:

e Gloves: Neoprene or nitrile rubber gloves are recommended.[1]

o Eye Protection: Chemical goggles or safety glasses should be worn. Contact lenses should
not be worn.[1]

» Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1]

o Respiratory Protection: If there is a risk of inhalation of vapors or mists, a NIOSH-certified
respirator with an organic vapor cartridge is recommended.[1]

Q4: What should | do in case of a spill?

A4: In the event of a spill, immediately remove all sources of ignition.[1][4] Ventilate the area.
For containment, use dikes or absorbents to prevent migration into sewers or streams.[1] Clean
up the spill using an absorbent material and place it into an appropriate container for disposal.
Use only non-sparking tools during the cleanup process.[1]

Q5: How should 1-Dodecene-1,2-13C2 be disposed of?

A5: Disposal of 1-Dodecene-1,2-13C2 and its containers must be done in accordance with
local, regional, and national regulations. It should be disposed of at a licensed waste disposal
facility.[1][4] Avoid releasing the chemical into the environment.[1][5]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Material has changed color or

developed an odor.

Potential degradation or

contamination.

Do not use the material.
Dispose of it according to
proper waste disposal

procedures.

Inconsistent experimental

results.

Impurity of the compound due
to improper storage or

handling.

Verify the purity of the

compound using appropriate
analytical techniques. Ensure
proper storage conditions are

maintained.

Skin or eye irritation after

Direct contact with the

Immediately flush the affected
area with plenty of water for at

least 15 minutes. Remove

handling. chemical. contaminated clothing. Seek
medical attention if irritation
persists.[2]

Quantitative Data Summary

Property Value Reference

Molecular Formula C10(13C)2H24 [6]

Molecular Weight 170.30 g/mol [6]

Boiling Point 213 °C [2][5]

Melting Point -35°C [2][5]

Flash Point 76-77 °C [2][4]

Density 0.758 g/cm?3 [7]

Experimental Workflow

The following diagram outlines the recommended workflow for handling 1-Dodecene-1,2-13C2

in a laboratory setting.
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Workflow for Handling 1-Dodecene-1,2-13C2
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Caption: Logical workflow for the safe handling of 1-Dodecene-1,2-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. gelest.com [gelest.com]
. fishersci.fr [fishersci.fr]

. cpchem.com [cpchem.com]

. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

1
2
3
e 4. chemicalbook.com [chemicalbook.com]
5
6. scht.com [scbt.com]

7

. 1-Dodecene - Wikipedia [en.wikipedia.org]

« To cite this document: BenchChem. [proper storage and handling of 1-Dodecene-1,2-13C2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176414#proper-storage-and-handling-of-1-
dodecene-1-2-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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